Cas no 49607-21-8 ((2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid)

49607-21-8 structure
Product Name:(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
CAS No:49607-21-8
Molecular Formula:C9H9N3O6
Molecular Weight:255.18426
MDL:MFCD08061615
CID:331648
PubChem ID:17750304
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Properties
Names and Identifiers
-
- (S)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
- 2,4-Dinitro-L-phenylalanine
- 2,4-Dinitrophenylalanine
- L-2,4-Dinitrophe
- L-2,4-Dinitrophenylalanine
- L-Phenylalanine,2,4-dinitro-
- (2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
- SCHEMBL1817775
- ALANINE, 3-(2,4-DINITROPHENYL)-
- 9P9DCK1EXS
- Q27272857
- H-Phe{2,4-(NO2)2}-OH
- MFCD08061615
- starbld0017066
- L-PHENYLALANINE, 2,4-DINITRO-
- 49607-21-8
- AKOS015949874
- 2,4-Dinitro-3-phenyl-L-alanine
- A50116
- EINECS 256-397-8
- PS-12876
- UNII-9P9DCK1EXS
-
- MDL: MFCD08061615
- InChIKey: LLVUHQYJZJUDAM-ZETCQYMHSA-N
- Inchi: InChI=1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m0/s1
- SMILES: C1=CC(=CC(=C1C[C@@H](C(=O)O)N)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 255.04900
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 5
- Monoisotopic Mass: 255.049135
- Heavy Atom Count: 18
- Complexity: 354
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.8
- Topological Polar Surface Area: 155
Experimental Properties
- LogP: 2.20410
- PSA: 154.96000
- Refractive Index: 1.647
- Boiling Point: 453.8°Cat760mmHg
- Flash Point: 228.3°C
- Density: 1.577
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DL07-25mg |
2,4-dinitro-3-phenyl-L-alanine |
49607-21-8 | ≥ 99% (HPLC) | 25mg |
$105.00 | 2025-02-26 | |
A2B Chem LLC | AG32951-25mg |
2,4-dinitro-3-phenyl-L-alanine |
49607-21-8 | ≥ 99% (HPLC) | 25mg |
$81.00 | 2024-04-19 | |
Advanced ChemBlocks | O28210-1G |
2,4-Dinitro-L-phenylalanine |
49607-21-8 | 95% | 1G |
$310 | 2023-09-15 | |
Chemenu | CM220388-1g |
(S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid |
49607-21-8 | 95% | 1g |
$245 | 2023-02-18 | |
eNovation Chemicals LLC | Y1248039-25mg |
2,4-dinitro-3-phenyl-L-alanine |
49607-21-8 | 99% (HPLC) | 25mg |
$210 | 2024-06-06 | |
TRC | D680448-10mg |
L-2,4-Dinitrophenylalanine |
49607-21-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBA0271-1G |
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid |
49607-21-8 | 95% | 1g |
¥ 1,650.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1274701-1g |
2,4-Dinitro-L-phenylalanine |
49607-21-8 | 98% | 1g |
¥3217.00 |
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:49607-21-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Related Literature
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Yongjian Jia,Yanjie Xu,Rong Nie,Fengjuan Chen,Zhenping Zhu,Jianguo Wang J. Mater. Chem. A, 2017,5, 5495-5501
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Wei-Chen Huang,San-Yuan Chen,Dean-Mo Liu Soft Matter, 2012,8, 10868-10876
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Minkyeong Pyo,Joosub Lee,Woohyun Baek,Chan Woo Lee,Bum Jun Park Chem. Commun., 2015,51, 3177-3180
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Juan J. Garcia-Lopez,Szczepan Zapotoczny,Peter Timmerman,Frank C. J. M. van Veggel,G. Julius Vancso,Mercedes Crego-Calama,David N. Reinhoudt Chem. Commun., 2003, 352-353
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Pei-Ju Fang,Chi-Fon Chang,Enora Prado,Jérôme Dejeu,Eric Defrancq Dalton Trans., 2015,44, 3701-3707
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Jie Ren,Jinfen Gu,Li Tao,Mengqi Yao,Xiaoci Yang,Wu Yang Anal. Methods, 2015,7, 8094-8099
-
Gunja Pandav,William J. Durand,Christopher J. Ellison,Venkat Ganesan Soft Matter, 2015,11, 9107-9114
Recommended suppliers
Amadis Chemical Company Limited
(CAS:49607-21-8)(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid

Purity:99%
Quantity:1g
Price($):309.0